Cas no 2287313-08-8 (5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2287313-08-8
• MF: C₁₄H₁₁F₃N₂O₄S
• MW: 360.308352708817
• CID: 6194800
• PubChem ID: 137942321
• Update Time: 2025-06-14

5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287313-08-8
• 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid
• EN300-6747385
• 5-{[(benzyloxy)carbonyl]amino}-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C14H11F3N2O4S/c15-14(16,17)6-9-18-10(12(20)21)11(24-9)19-13(22)23-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,19,22)(H,20,21)
• InChI Key： MUGOKKJLIYNBJN-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1CC(F)(F)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.03916250g/mol
• Monoisotopic Mass: 360.03916250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 117Ų

Additional information on 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid

Research Brief on 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid (CAS: 2287313-08-8)

The compound 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid (CAS: 2287313-08-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this thiazole derivative as a key intermediate in the synthesis of novel bioactive molecules. The presence of the trifluoroethyl group and the phenylmethoxycarbonylamino moiety imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of protease inhibitors, with promising results in preclinical models of inflammatory and infectious diseases.

One of the most notable advancements involves the application of 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid in the design of covalent inhibitors targeting specific cysteine proteases. The electrophilic nature of the trifluoroethyl group facilitates the formation of covalent adducts with active-site cysteine residues, thereby enhancing inhibitor potency and selectivity. This mechanism has been validated through X-ray crystallography and mass spectrometry studies, providing a structural basis for further optimization.

In addition to its role as a protease inhibitor scaffold, this compound has shown potential in modulating protein-protein interactions (PPIs) critical for cellular signaling pathways. Recent high-throughput screening campaigns identified derivatives of this thiazole core as disruptors of oncogenic PPIs, offering new avenues for cancer therapy. The carboxylic acid functionality allows for further derivatization, enabling the tuning of physicochemical properties to improve drug-like characteristics.

From a synthetic chemistry perspective, several innovative routes have been developed to access 5-(Phenylmethoxycarbonylamino)-2-(2,2,2-trifluoroethyl)-1,3-thiazole-4-carboxylic acid with high yield and purity. Recent publications describe a one-pot multicomponent reaction strategy that significantly reduces the number of synthetic steps while maintaining excellent stereocontrol. These advancements are expected to facilitate large-scale production and accelerate structure-activity relationship (SAR) studies.

Looking ahead, the unique pharmacophoric features of this compound position it as a promising lead for the development of next-generation therapeutics. Ongoing research is exploring its potential in addressing unmet medical needs, particularly in the areas of antimicrobial resistance and neurodegenerative disorders. The integration of computational modeling and fragment-based drug design approaches is expected to further unlock the therapeutic potential of this versatile scaffold.